2-{3-[2-(4-fluorophenyl)vinyl]-1-phenyl-1H-1,2,4-triazol-5-yl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{3-[2-(4-fluorophenyl)vinyl]-1-phenyl-1H-1,2,4-triazol-5-yl}phenol, commonly known as FVPT or FVPT-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, especially in medicinal chemistry. FVPT-1 belongs to the class of triazole derivatives and has a unique chemical structure that makes it an attractive candidate for drug development.
Mechanism of Action
The mechanism of action of FVPT-1 is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in various biological processes. FVPT-1 has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
FVPT-1 has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antimicrobial, and anticancer activity. It has been found to reduce the production of inflammatory mediators, inhibit the growth of cancer cells, and exhibit antibacterial and antifungal activity.
Advantages and Limitations for Lab Experiments
One of the advantages of FVPT-1 is its unique chemical structure, which makes it an attractive candidate for drug development. It has also been found to exhibit promising results in various scientific research applications. However, the limitations of FVPT-1 include its low solubility, which can limit its bioavailability and its potential toxicity, which requires further investigation.
Future Directions
There are several future directions for the research on FVPT-1, including its potential applications in drug development, cancer therapy, and anti-inflammatory activity. Further studies are needed to fully understand the mechanism of action of FVPT-1 and its potential toxicity. The optimization of the synthesis method of FVPT-1 can also lead to the development of more potent derivatives with improved properties.
Synthesis Methods
The synthesis of FVPT-1 involves a multistep process, which includes the reaction of 4-fluorobenzaldehyde with phenylhydrazine to form 4-fluorophenylhydrazine. This intermediate is then reacted with propargyl bromide to form 2-(4-fluorophenyl)-2-propyn-1-ol, which is further reacted with triazole and phenol to form FVPT-1. The synthesis of FVPT-1 has been optimized to yield high purity and high yield.
Scientific Research Applications
FVPT-1 has shown promising results in various scientific research applications, especially in the field of medicinal chemistry. It has been studied for its potential applications in cancer therapy, anti-inflammatory activity, and antimicrobial activity. FVPT-1 has been found to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial and antifungal activity.
properties
IUPAC Name |
2-[5-[(E)-2-(4-fluorophenyl)ethenyl]-2-phenyl-1,2,4-triazol-3-yl]phenol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16FN3O/c23-17-13-10-16(11-14-17)12-15-21-24-22(19-8-4-5-9-20(19)27)26(25-21)18-6-2-1-3-7-18/h1-15,27H/b15-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCESTEIGCCWYLL-NTCAYCPXSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C(=NC(=N2)C=CC3=CC=C(C=C3)F)C4=CC=CC=C4O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)N2C(=NC(=N2)/C=C/C3=CC=C(C=C3)F)C4=CC=CC=C4O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.